Yadanziolide A
Yadanziolide A
Brand Name:
Vulcanchem
CAS No.:
95258-14-3
VCID:
VC0162228
InChI:
InChI=1S/C20H26O10/c1-7-3-9(22)13(24)17(2)8(7)4-10-18-6-29-19(5-21,14(25)11(23)12(17)18)20(18,28)15(26)16(27)30-10/h3,8,10-15,21,23-26,28H,4-6H2,1-2H3/t8-,10+,11+,12+,13+,14-,15-,17-,18+,19+,20-/m0/s1
SMILES:
CC1=CC(=O)C(C2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)CO)O)O)C)O
Molecular Formula:
C20H26O10
Molecular Weight:
426.4 g/mol
Yadanziolide A
CAS No.: 95258-14-3
Reference Standards
VCID: VC0162228
Molecular Formula: C20H26O10
Molecular Weight: 426.4 g/mol
CAS No. | 95258-14-3 |
---|---|
Product Name | Yadanziolide A |
Molecular Formula | C20H26O10 |
Molecular Weight | 426.4 g/mol |
IUPAC Name | (1R,2R,3R,6R,8S,12S,13S,14R,15R,16S,17R)-2,3,12,15,16-pentahydroxy-17-(hydroxymethyl)-9,13-dimethyl-5,18-dioxapentacyclo[12.5.0.01,6.02,17.08,13]nonadec-9-ene-4,11-dione |
Standard InChI | InChI=1S/C20H26O10/c1-7-3-9(22)13(24)17(2)8(7)4-10-18-6-29-19(5-21,14(25)11(23)12(17)18)20(18,28)15(26)16(27)30-10/h3,8,10-15,21,23-26,28H,4-6H2,1-2H3/t8-,10+,11+,12+,13+,14-,15-,17-,18+,19+,20-/m0/s1 |
Standard InChIKey | QXKKRGMRXXMDDP-JVDXBALSSA-N |
Isomeric SMILES | CC1=CC(=O)[C@H]([C@]2([C@H]1C[C@@H]3[C@]45[C@@H]2[C@H]([C@@H]([C@]([C@@]4([C@H](C(=O)O3)O)O)(OC5)CO)O)O)C)O |
SMILES | CC1=CC(=O)C(C2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)CO)O)O)C)O |
Canonical SMILES | CC1=CC(=O)C(C2(C1CC3C45C2C(C(C(C4(C(C(=O)O3)O)O)(OC5)CO)O)O)C)O |
Appearance | Powder |
PubChem Compound | 10320238 |
Last Modified | Nov 11 2021 |
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